Cas no 919081-42-8 ((5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-pxazolidinone)

• Product Name: (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-pxazolidinone
• CAS No: 919081-42-8
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 69512
• Update Time: 2025-07-21

(5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-pxazolidinone Chemical and Physical Properties

Names and Identifiers

• (S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one
• 2-Oxazolidinone,3-(3-fluorophenyl)-5-(hydroxymethyl)-, (5S)-
• (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone (ACI)
• (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one
• (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-pxazolidinone

• Inchi： 1S/C10H10FNO3/c11-7-2-1-3-8(4-7)12-5-9(6-13)15-10(12)14/h1-4,9,13H,5-6H2/t9-/m0/s1
• InChI Key： XYUGDJIYKLSISX-VIFPVBQESA-N
• SMILES： O=C1O[C@H](CO)CN1C1C=CC=C(F)C=1

Computed Properties

• Exact Mass: 211.064
• Monoisotopic Mass: 211.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Density: 1.368
• Boiling Point: 341.2 °C at 760 mmHg
• Flash Point: 341.2 °C at 760 mmHg
• Refractive Index: 1.558
• PSA: 49.77000
• LogP: 1.20820

Additional information on (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-pxazolidinone

Research Briefing on (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone (CAS: 919081-42-8)

The compound (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone (CAS: 919081-42-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral oxazolidinone derivative is of particular interest due to its potential applications as a key intermediate in the synthesis of biologically active molecules, including antimicrobial and antiviral agents. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and mechanistic insights into its biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a precursor in the synthesis of novel oxazolidinone antibiotics. The research highlighted its unique structural features, including the fluorophenyl moiety and hydroxymethyl group, which contribute to enhanced binding affinity to bacterial ribosomes. Molecular docking studies revealed that derivatives of this compound exhibit improved interactions with the 23S ribosomal RNA, potentially overcoming resistance mechanisms observed in traditional oxazolidinone antibiotics.

In the context of antiviral research, a recent preprint in Bioorganic & Medicinal Chemistry Letters (2024) reported that (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone derivatives show promising activity against RNA viruses. The study employed a structure-activity relationship (SAR) approach, systematically modifying the parent compound to optimize antiviral potency while maintaining favorable pharmacokinetic properties. Notably, several analogs demonstrated nanomolar inhibition against viral polymerases in in vitro assays.

The synthetic accessibility of this compound has also been improved through recent methodological advancements. A 2023 publication in Organic Process Research & Development described a scalable, asymmetric synthesis route with excellent enantioselectivity (>99% ee) and high yield (82%). This development addresses previous challenges in large-scale production, making the compound more accessible for both research and potential therapeutic applications.

From a pharmacological perspective, recent pharmacokinetic studies in animal models have shown that (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone exhibits favorable absorption and distribution characteristics, with good blood-brain barrier penetration. These findings, published in Xenobiotica (2023), suggest potential applications in central nervous system infections, although further toxicological evaluation is warranted.

Ongoing research is exploring the compound's utility beyond antimicrobial applications. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated potential anti-inflammatory properties through modulation of NF-κB signaling pathways. This expands the possible therapeutic applications of this versatile chemical scaffold.

In conclusion, (5S)-3-(3-Fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone (CAS: 919081-42-8) represents a promising chemical entity with diverse biological activities and synthetic utility. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding position it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.